3,4-Diethoxy-5-iodobenzaldehyde oxime

• Molecular Formula: C11H14INO3
• Molecular Weight: 335.14g/mol
• IUPAC Name: (NE)-N-[(3,4-diethoxy-5-iodophenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C11H14INO3/c1-3-15-10-6-8(7-13-14)5-9(12)11(10)16-4-2/h5-7,14H,3-4H2,1-2H3/b13-7+
• InChI Key: NVZJOFOXXHQJRF-NTUHNPAUSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C=NO)I)OCC
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=N/O)I)OCC

Description

3,4-Diethoxy-5-iodobenzaldehyde oxime is a substituted benzaldehyde oxime derivative characterized by ethoxy groups at positions 3 and 4 of the aromatic ring, an iodine atom at position 5, and an oxime (-CH=N-OH) functional group. The iodine atom introduces steric bulk and polarizability, which may influence halogen-bonding interactions or serve as a leaving group in cross-coupling reactions.

Comparison with Similar Compounds

Physicochemical Properties

Property	3,4-Diethoxy-5-iodobenzaldehyde Oxime*	4-Methylpentan-2-one Oxime	Phosgene Oxime
Molecular Formula	C${11}$H${14}$INO$_3$	C$6$H${13}$NO	CCl$_2$NO
Molecular Weight	~367.15 g/mol	117.15 g/mol	113.93 g/mol
Solubility	Low in water (predicted)	Soluble in organic solvents	Reacts with water
Melting/Boiling Point	High (due to iodine/ethoxy groups)	Not reported	Sublimes at 39°C

*Properties inferred from structural analogs due to lack of direct data.

Structural and Functional Differences

• Substituent Effects : The iodine and ethoxy groups in the target compound confer distinct electronic and steric properties compared to simpler oximes like 4-methylpentan-2-one oxime. These groups may enhance stability in polar solvents or catalytic processes.
• Reactivity : The iodine atom could enable cross-coupling reactions (e.g., Suzuki-Miyaura), while phosgene oxime’s electrophilic chlorine atoms drive its corrosive behavior .

Research Findings and Implications

• Synthetic Flexibility : Oxime derivatives, including the target compound, are versatile intermediates. For example, betulonic acid oxime esters were synthesized using T3P or EDC·HCl, suggesting similar coupling strategies for 3,4-diethoxy-5-iodobenzaldehyde oxime .
• Toxicity-Application Trade-offs : While 4-methylpentan-2-one oxime is commercially utilized despite moderate hazards, phosgene oxime’s extreme toxicity restricts its use . The target compound’s safety profile must be empirically validated for industrial adoption.